Cas no 1041533-70-3 (5-(2-Methyl-1,2,3,4-tetrahydroquinolin-1-yl)methylfuran-2-carboxylic Acid)

• Product Name: 5-(2-Methyl-1,2,3,4-tetrahydroquinolin-1-yl)methylfuran-2-carboxylic Acid
• CAS No: 1041533-70-3
• Molecular Formula: C₁₆H₁₇NO₃
• Molecular Weight: 271.311084508896
• CID: 5054252
• PubChem ID: 43106179

5-(2-Methyl-1,2,3,4-tetrahydroquinolin-1-yl)methylfuran-2-carboxylic Acid Properties

Names and Identifiers

• 5-[(2-methyl-1,2,3,4-tetrahydroquinolin-1-yl)methyl]furan-2-carboxylic acid
• Z1665164142
• 5-[(2-methyl-3,4-dihydro-2H-quinolin-1-yl)methyl]furan-2-carboxylic acid

• InChIKey： NVNQHUSGVKYQFE-UHFFFAOYSA-N
• Inchi： 1S/C16H17NO3/c1-11-6-7-12-4-2-3-5-14(12)17(11)10-13-8-9-15(20-13)16(18)19/h2-5,8-9,11H,6-7,10H2,1H3,(H,18,19)
• SMILES： O1C(C(=O)O)=CC=C1CN1C2C=CC=CC=2CCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 20
• Complexity: 360
• XLogP3: 3.3
• Topological Polar Surface Area: 53.7

Experimental Properties

• Boiling Point: 473.5±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 240.1±28.7 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives